4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(2-ethylpiperidin-1-yl)sulfonyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H26N4O5S/c1-3-17-8-6-7-15-27(17)33(29,30)18-13-11-16(12-14-18)21(28)24-23-26-25-22(32-23)19-9-4-5-10-20(19)31-2/h4-5,9-14,17H,3,6-8,15H2,1-2H3,(H,24,26,28)
• InChI Key: WBPODFRBAGEHKG-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4OC
• Molecular Formula: C23H26N4O5S
• Molecular Weight: 470.5 g/mol

Description

4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H26N4O5S and its molecular weight is 470.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study reported the synthesis and pharmacological evaluation of analogues to a known compound as potent and selective 5-HT(1B/1D) antagonists. These compounds, including 1,3,4-oxadiazole derivatives, were evaluated for their receptor binding profiles and functional antagonistic properties. One of the analogues demonstrated the ability to augment serotonin release in the rat ventral hippocampus, indicating potential for enhancing the effects of selective serotonin reuptake inhibitors (SSRIs) (Yi Liao et al., 2000).

Crystal Structure and Biological Studies

Another research focused on the crystal structure, Hirshfeld surface analysis, and biological activities of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives. These compounds exhibited antioxidant and antibacterial activities against Staphylococcus aureus, showcasing the utility of 1,3,4-oxadiazole derivatives in developing new antimicrobial and antioxidant agents (Subbulakshmi N. Karanth et al., 2019).

Antibacterial Evaluation

Research on 5-substituted-1,3,4-oxadiazol-2-yl 4-(4-methylpiperidin-1-ylsulfonyl)benzyl sulfides demonstrated valuable antibacterial properties. These findings highlight the relevance of incorporating oxadiazole and sulfonamide functionalities into compounds for antimicrobial applications (Aziz‐ur‐Rehman et al., 2017).

DFT Calculations and Hirshfeld Surface Analysis

A study on 1-[5-(4-methoxyphenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives through crystal structure studies and DFT calculations provided insights into the reactive sites for electrophilic and nucleophilic interactions, highlighting the chemical versatility of oxadiazole derivatives (K. Kumara et al., 2017).